2-Hydrazino-6,7-dichloroquinoxaline
Cat. No. B8432232
M. Wt: 229.06 g/mol
InChI Key: NEVMFFRQKUYZLN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:16][CH2:17][OH:18].[Cl:1][c:2]1[n:3][c:4]2[cH:5][c:6]([Cl:13])[c:7]([Cl:12])[cH:8][c:9]2[n:10][cH:11]1.[NH2:14][NH2:15]>>[c:2]1([NH:14][NH2:15])[n:3][c:4]2[cH:5][c:6]([Cl:13])[c:7]([Cl:12])[cH:8][c:9]2[n:10][cH:11]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Clc1cnc2cc(Cl)c(Cl)cc2n1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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NN
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Outcomes
Product
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Name
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Type
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product
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Smiles
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NNc1cnc2cc(Cl)c(Cl)cc2n1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
